Cas no 618061-76-0 (Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib)

• Product name: Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib
• CAS No: 618061-76-0
• MF: C₂₄H₂₇ClFN₄O₆P
• MW: 552.919549226761
• MDL: MFCD19440885
• CID: 1629798
• PubChem ID: 15606393

Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-2-diethoxyphosphorylacetamide
• QC-1120
• Diethyl {[4-(3-Chloro-4-Fluoro-Phenylamino)-7-((S)-Tetrahydrofuran-3-Yloxy)-Quinazolin-6-Ylcarbamoyl]-Methyl}-Phosphonate
• (S)-diethyl 2-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-3-yloxy)quinazolin-6-ylamino)-2-oxoethylphosphonate
• 4-[(3-chloro-4-fluorophenyl)amino]-6-[(diethoxyphosphoryl)acetylamino]-7-[(S)-(tetrahydrofuran-3-yl)oxy]quinazoline
• diethyl ((4-(3-chloro-4-fluorophenylamino)-7-(S)-(tetrahydrofuran-3-yloxy)quinazoline-6-ylcarbamoyl)methyl)phosphonate
• 4-[(3-chloro-4-fluoro-phenyl)amino]-6-[(diethoxy-phosphoryl)-acetylamino]-7-[(S)-(tetrahydrofuran-3-yl)oxy]-quinazoline
• Diethyl {[4-(3-Chloro-4-Fluoro-PhenylaMino)-7-((S)-Tetrahydrofuran-3-Yloxy)-Quinazolin-6-YlcarbaMoyl]-Methyl}-Phosphona...
• diethyl ((4-(3-chloro-4-fluorophenylamino)-7-(S)-(tetrahydrofuran-3-ylo
• FNGRCLBEXKFSST-INIZCTEOSA-N
• EBD638446
• 4-[(3-chloro-4-fluor
• PHOSPHONIC ACID,[2-[[4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-7-[[(3S)-TETRAHYDRO-3-FURANYL]OXY]-6-QUINAZOLINYL]AMINO]-2-OXOETHYL]-, DIETHYL ESTER
• AS-75229
• (S)-Diethyl (2-((4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)amino)-2-oxoethyl)phosphonate
• CID 15606393
• DTXSID70575639
• C75900
• D8XUT95J9B
• MFCD19440885
• Phosphonic acid, P-[2-[[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]amino]-2-oxoethyl]-, diethyl ester
• Diethyl (2-{[4-(3-chloro-4-fluoroanilino)-7-{[(3S)-oxolan-3-yl]oxy}quinazolin-6-yl]amino}-2-oxoethyl)phosphonate
• Diethyl P-[2-[[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]amino]-2-oxoethyl]phosphonate
• diethyl [({4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-oxolan-3-yloxy]quinazolin-6-yl}carbamoyl)methyl]phosphonate
• diethyl ({4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-oxolan-3-yloxy]quinazolin-6-yl}carbamoyl)methylphosphonate
• C24H27ClFN4O6P
• AMY40129
• P-[2-[[4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-7-[[(3S)-TETRAHYDRO-3-FURANYL]OXY]-6-QUINAZOLINYL]AMINO]-2-OXOETHYL]PHOSPHONIC ACID DIETHYL ESTER
• NS00077605
• AKOS025405463
• CS-0008486
• Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib
• Diethyl (S)-(2-((4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)amino)-2-oxoethyl)phosphonate
• Diethyl-{[4-((3-chloro-4-fluorophenyl)amino)-7-(((S)-tetrahydro-furan-3-yloxy)quinazolin-6-yl)carbamoyl]methyl}phosphonate
• 618061-76-0
• (S)-diethyl2-(4-(3-chloro-4-fluorophenylamino)-7-(tetrahydrofuran-3-yloxy)quinazolin-6-ylamino)-2-oxoethylphosphonate
• Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib; Phosphonic acid, P-[2-[[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]amino]-2-oxoethyl]-, diethyl ester (ACI); Diethyl P-[2-[[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]amin
• DB-189978
• SCHEMBL436188
• A918524
• Phosphonic acid, [2-[[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]amino]-2-oxoethyl]-, diethyl ester

• MDL： MFCD19440885
• Inchi： 1S/C24H27ClFN4O6P/c1-3-34-37(32,35-4-2)13-23(31)30-21-10-17-20(11-22(21)36-16-7-8-33-12-16)27-14-28-24(17)29-15-5-6-19(26)18(25)9-15/h5-6,9-11,14,16H,3-4,7-8,12-13H2,1-2H3,(H,30,31)(H,27,28,29)/t16-/m0/s1
• InChI Key： FNGRCLBEXKFSST-INIZCTEOSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C1C2C(=C([H])C(=C(C=2[H])N([H])C(C([H])([H])P(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H])=O)O[C@]2([H])C([H])([H])OC([H])([H])C2([H])[H])N=C([H])N=1)F

Computed Properties

• Exact Mass: 552.1340774g/mol
• Monoisotopic Mass: 552.1340774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 3.9

Experimental Properties

• Density: 1.425
• Melting Point: NA
• Boiling Point: NA

Diethyl (S)-2-Amino-2-oxoethyl Phosphonate Afatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines